Cas no 1174868-30-4 (5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid)

5-[(Piperazin-1-yl)methyl]thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring a thiophene core functionalized with a piperazinylmethyl group and a carboxylic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The piperazine ring enhances solubility and bioavailability, while the carboxylic acid group allows for further derivatization via esterification or amidation. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug design. The compound is particularly useful in the development of bioactive molecules targeting CNS disorders, antimicrobial agents, and kinase inhibitors. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows.

5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid structure

1174868-30-4 structure

Product Name:5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid

CAS No:1174868-30-4

MF:C₁₀H₁₄N₂O₂S

MW:226.295361042023

MDL:MFCD12548032

CID:3159816

PubChem ID:45923680

Update Time:2025-05-27

5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(piperazin-1-ylmethyl)thiophene-2-carboxylic acid
- 5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid
- ZWB86830
- 1174868-30-4
- 5-(PIPERAZINOMETHYL)-2-THIOPHENECARBOXYLIC ACID
- EN300-92416
- STL414700
- AKOS005168944
- CS-0441551
- 5-(piperazin-1-ylmethyl)thiophene-2-carboxylicacid
- SCHEMBL16761205
- MDL： MFCD12548032
- Inchi： 1S/C10H14N2O2S/c13-10(14)9-2-1-8(15-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2,(H,13,14)
- InChI Key： YESZFUIPTKBKKQ-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1CN1CCNCC1

Computed Properties

Exact Mass: 226.07759887Da
Monoisotopic Mass: 226.07759887Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 80.8Å²

5-[(piperazin-1-yl)methyl]thiophene-2-carboxylic acid Pricemore >>

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